Cas no 2246618-32-4 (3,5-dimethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 3,5-dimethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 2246618-32-4
• MF: C₁₃H₂₀BNO₂
• MW: 233.11440372467
• MDL: MFCD18719947
• CID: 5613433
• PubChem ID: 72214256
• Update Time: 2025-06-09

3,5-dimethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• AB75867
• EN300-3249488
• 2246618-32-4
• (3,5-DIMETHYLPYRIDIN-2-YL)BORONIC ACID PINACOL ESTER
• 3,5-dimethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• Pyridine, 3,5-dimethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3,5-Dimethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• MDL： MFCD18719947
• Inchi： 1S/C13H20BNO2/c1-9-7-10(2)11(15-8-9)14-16-12(3,4)13(5,6)17-14/h7-8H,1-6H3
• InChI Key： RQYDNJWQDRBMMS-UHFFFAOYSA-N
• SMILES： O1B(C2C(C)=CC(C)=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 233.1587090g/mol
• Monoisotopic Mass: 233.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 338.6±42.0 °C(Predicted)
• pka: 5.84±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3,5-dimethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Recent Advances in the Application of 3,5-dimethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 2246618-32-4) in Chemical Biology and Pharmaceutical Research

The compound 3,5-dimethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 2246618-32-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic ester derivative, characterized by its pyridine core and dioxaborolane ring, serves as a critical intermediate in the synthesis of bioactive molecules and has been extensively studied for its potential in drug discovery and development.

Recent studies have highlighted the role of this compound in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its stability and reactivity make it an ideal candidate for constructing complex molecular architectures, particularly in the development of kinase inhibitors and other targeted therapeutics. Researchers have successfully employed 3,5-dimethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in the synthesis of novel compounds with promising anticancer and anti-inflammatory properties.

One notable application of this compound is in the development of proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. The boronic ester moiety facilitates the incorporation of the compound into bifunctional molecules that can recruit E3 ubiquitin ligases to degrade disease-causing proteins. Recent preclinical studies have demonstrated the efficacy of these PROTACs in models of neurodegenerative diseases and cancer, showcasing the compound's potential as a versatile tool in chemical biology.

In addition to its synthetic utility, 3,5-dimethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has been investigated for its direct biological activity. Structural-activity relationship (SAR) studies have revealed that modifications to the pyridine ring can significantly alter the compound's binding affinity to specific biological targets, opening new avenues for the design of selective inhibitors. Recent computational and experimental studies have provided insights into the compound's interactions with key enzymes, further validating its potential as a scaffold for drug development.

The pharmaceutical industry has also recognized the value of this compound in process chemistry, where its stability and scalability make it an attractive choice for large-scale synthesis. Several patents filed in the past year highlight its use in the production of active pharmaceutical ingredients (APIs) for a range of therapeutic areas, including oncology, immunology, and infectious diseases. These developments underscore the compound's growing importance in both academic and industrial research settings.

Looking ahead, researchers are exploring novel derivatives of 3,5-dimethyl-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine to expand its applications in chemical biology. Recent advances in synthetic methodologies have enabled the efficient preparation of structurally diverse analogs, which are being screened against a variety of biological targets. The compound's versatility, combined with the increasing understanding of its mechanism of action, positions it as a key player in the next generation of pharmaceutical research and development.